3-(5-Bromo-2-iodophenyl)isoxazol-5-amine

• Molecular Formula: C9H6BrIN2O
• Molecular Weight: 364.96 g/mol
• IUPAC Name: 3-(5-bromo-2-iodophenyl)-1,2-oxazol-5-amine
• InChI: InChI=1S/C9H6BrIN2O/c10-5-1-2-7(11)6(3-5)8-4-9(12)14-13-8/h1-4H,12H2
• InChI Key: XVFDFSZESIMRRR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)C2=NOC(=C2)N)I

Description

3-(5-Bromo-2-iodophenyl)isoxazol-5-amine is a halogenated isoxazole derivative characterized by a phenyl ring substituted with bromo (Br) and iodo (I) groups at the 5- and 2-positions, respectively, and an amino (–NH2) group at the 5-position of the isoxazole ring. This compound’s unique substitution pattern combines two halogens with distinct electronic and steric properties: bromine (moderately electron-withdrawing) and iodine (strongly electron-withdrawing and bulky).

Preparation Methods

The preparation of MFCD31214615 involves several synthetic routes and reaction conditions. One common method includes the use of triazolo ring compound methanesulfonate crystal form, which is prepared through a series of reactions involving methanesulfonate and other reagents . The preparation method is simple and suitable for industrial large-scale production, ensuring good solubility and stability of the final product .

Chemical Reactions Analysis

MFCD31214615 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions can lead to the formation of substituted compounds .

Scientific Research Applications

MFCD31214615 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it is studied for its potential effects on cellular processes and pathways. In medicine, MFCD31214615 is being explored for its therapeutic potential in treating various diseases. Industrially, it is used in the production of pharmaceuticals and other chemical products .

Mechanism of Action

The mechanism of action of MFCD31214615 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets, leading to changes in cellular processes and functions. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Table 1: Substituent Effects on Key Properties

Compound Name	Substituents on Phenyl Ring	Molecular Weight (g/mol)	Key Properties
3-(5-Bromo-2-iodophenyl)isoxazol-5-amine	5-Br, 2-I	376.99*	High electron-withdrawing effects; bulky iodine may hinder rotational freedom.
3-(4-Bromophenyl)isoxazol-5-amine	4-Br	239.07	Moderate electron withdrawal; used in enantioselective catalysis (71–82% yields) .
3-(3-Chlorophenyl)isoxazol-5-amine	3-Cl	195.62	Electron-withdrawing Cl enhances reactivity in heterotriarylmethane synthesis .
3-(4-Methoxyphenyl)isoxazol-5-amine	4-OCH3	190.21	Electron-donating OCH3 improves solubility; used in TACC3 inhibitors .
3-(3-Trifluoromethylphenyl)isoxazol-5-amine	3-CF3	243.07	Strong electron withdrawal; demonstrates NMR-confirmed stability .

*Calculated based on molecular formula C₉H₇BrIN₂O.

Key Observations:

• Halogen Effects: Bromine and iodine in the target compound enhance electrophilicity but reduce solubility compared to non-halogenated analogs. Iodine’s bulkiness may sterically hinder interactions in catalytic or biological systems .
• Amino Group Role: The –NH2 group is critical for hydrogen bonding, as seen in analogs like N-ethyl-3-phenylisoxazol-5-amine, which achieved 91–93% enantioselectivity in catalytic reactions .